Cas no 58089-70-6 (ethyl 2-fluorobut-2-enoate)

• Product Name: ethyl 2-fluorobut-2-enoate
• CAS No: 58089-70-6
• MF: C₆H₉FO₂
• MW: 132.132865667343
• CID: 2833320
• PubChem ID: 54234060
• Update Time: 2025-10-31

ethyl 2-fluorobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-fluorobut-2-enoate
• ETHYL (2Z)-2-FLUOROBUT-2-ENOATE
• QLHGLYDXAPYODR-UHFFFAOYSA-N
• 686-45-3
• 58089-70-6
• DTXSID801279858
• 2-Butenoic acid, 2-fluoro-, ethyl ester

• Inchi： 1S/C6H9FO2/c1-3-5(7)6(8)9-4-2/h3H,4H2,1-2H3
• InChI Key： QLHGLYDXAPYODR-UHFFFAOYSA-N
• SMILES： FC(=CC)C(=O)OCC

Computed Properties

• Exact Mass: 132.05865769Da
• Monoisotopic Mass: 132.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-fluorobut-2-enoate

Exploring Ethyl 2-Fluorobut-2-enoate (CAS 58089-70-6): Properties, Applications, and Innovations

Ethyl 2-fluorobut-2-enoate (CAS 58089-70-6) is a fluorinated ester compound gaining attention in organic synthesis and material science due to its unique reactivity and versatility. With the molecular formula C₆H₉FO₂, this α,β-unsaturated ester features a fluorine atom at the β-position, enhancing its electrophilic character and making it a valuable building block for fine chemicals and pharmaceutical intermediates. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly processes.

The compound’s chemical structure combines an ethyl ester group with a fluorinated alkene moiety, offering dual functionality for nucleophilic and electrophilic reactions. Its low molecular weight (132.13 g/mol) and moderate boiling point (~150°C) facilitate handling in laboratory and industrial settings. Recent studies highlight its role in Michael additions and cyclization reactions, where the fluorine atom acts as a stereoelectronic modulator, improving regioselectivity. These properties make ethyl 2-fluorobut-2-enoate a candidate for designing bioactive molecules and functional materials.

In the context of user search trends, queries like "fluorinated esters in drug discovery" and "applications of CAS 58089-70-6" reflect growing interest in niche fluorochemicals. Analogs of this compound are also investigated for agrochemical formulations, leveraging fluorine’s ability to enhance bioavailability. Notably, its non-toxic profile (under standard conditions) and compatibility with catalytic systems align with the demand for safer alternatives in industrial chemistry.

From a synthetic methodology perspective, ethyl 2-fluorobut-2-enoate serves as a precursor for heterocyclic scaffolds prevalent in medicinal chemistry. For instance, its reaction with amines yields β-fluoro-β-amino acid derivatives, a class of compounds explored for enzyme inhibition. The ester’s hydrolytic stability further enables its use in multistep synthesis, addressing challenges like functional group tolerance.

Emerging applications include its incorporation into polymeric materials, where the fluorine atom imparts thermal resistance and hydrophobicity. Such innovations respond to searches like "fluoropolymers from small molecules", highlighting cross-disciplinary relevance. Additionally, its volatility profile makes it suitable for gas-phase reactions, a topic gaining traction in flow chemistry discussions.

Quality control of CAS 58089-70-6 typically involves GC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for research-grade samples. Suppliers often emphasize batch-to-batch consistency, a key concern for users searching "reliable ethyl 2-fluorobut-2-enoate suppliers". Storage recommendations (ambient, inert atmosphere) and handling precautions (e.g., glovebox use) are frequently addressed in technical datasheets.

In summary, ethyl 2-fluorobut-2-enoate bridges academic research and industrial applications, driven by its structural uniqueness and adaptability. As fluorine chemistry evolves, this compound is poised to play a pivotal role in advancing synthetic strategies and material innovations, answering the demand for efficient and sustainable chemical solutions.